2-[(4-Methoxybenzyl)oxy]-2-methylpropan-1-ol

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methoxy]-2-methylpropan-1-ol
• InChI: InChI=1S/C12H18O3/c1-12(2,9-13)15-8-10-4-6-11(14-3)7-5-10/h4-7,13H,8-9H2,1-3H3
• InChI Key: MVMKKUNPYMEXNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)OCC1=CC=C(C=C1)OC

Description

2-[(4-Methoxybenzyl)oxy]-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of lithium borohydride (2.29 g) and THF (200 mL) was added dropwise methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate (12.5 g) under ice-cooling, followed by stirring at 60° C. for 2 hours. To the reaction mixture was added water under ice-cooling, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the obtained residue was purified by silica gel column chromatography (ethyl acetate:hexane=20:80) to obtain 2-[(4-methoxybenzyl)oxy]-2-methylpropan-1-ol (6.72 g) as a colorless oily substance.